Cas no 103057-44-9 (tert-Butyl 3-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-hydroxypyrrolidine-1-carboxylate
• CAS No: 103057-44-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD01317838
• CID: 62345
• PubChem ID: 125307672
• Update Time: 2025-10-05

tert-Butyl 3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-hydroxypyrrolidine-1-carboxylate
• 3-HYDROXY-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-BOC-3-HYDROXYPYRROLIDINE
• 1-N-BOC-3-HYDROXY-PYRROLIDINE
• N-BOC-3-HYDROXYPYRROLIDINE
• N-(TERT-BUTOXYCARBONYL)-3-HYDROXYPYRROLIDINE
• (S) 1-BOC-3-hydroxylpyrrolidine
• 3-Hydroxypyrrolidine, N-BOC protected
• (±)-1-Boc-3-hydroxypyrrolidine
• 1-Boc-3-pyrrolidinol
• 1-(tert-Butoxycarbonyl)-3-pyrrolidinol
• (R)-1-Boc-3-hydroxypyrrolidine
• (R)-1-N-BOC-3-HYDROXYPYRROLIDINE
• (R)-tert-butyl 3-hydroxypyrrolidine-1-carboxylate
• 1-N-Boc-3-hydroxypyrrolidine
• 1-tert-Butoxycarbonyl-3-hydroxypyrrolidine
• 1-(tert-Butoxycarbonyl)-3-hydroxypyrrolidine
• N-Boc-3-pyrrolidinol
• (R)-N-(tert-Butoxycarbonyl)-3-hydroxypyrrolidine
• (R)-3-Hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Boc-3-hydropyrrolidine
• -BOC-3-HYDROXYPYRROLIDINE
• 1-Boc-3-hydroxypyrrolidin...
• Zinc00403504
• 1-Boc-3-pyrrolidinol 95%
• 1-Boc-3-pyrrolidinol, >=97%
• MFCD04038535
• dl-1-boc-3-hydroxy-pyrrolidine
• N-tert-butoxycarbonyl-3-hydroxy-pyrrolidine
• tert-butyl 3-hydroxypyrrolidinecarboxylate
• APCBTRDHCDOPNY-UHFFFAOYSA-N
• 1-tert-butoxycarbonyl-3-hydroxy-pyrrolidine
• t-Butyl 3-Hydroxy-1-pyrrolidine-carboxylate
• tert-butyl 3-oxidanylpyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester
• SCHEMBL241055
• 1-t-butoxycarbonyl-3hydroxypyrrolidine
• (RS) 1-tert-butoxycarbonyl-3-pyrrolidinol
• (RS)-3-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• SY002350
• B3603
• 3-hydroxy-1-pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester
• BCP01704
• 103057-44-9
• t-butyl 3-hydroxypyrrolidine-1-carboxylate
• 1-tert.butoxycarbonyl-3-hydroxy-pyrrolidine
• tert-butyl-3-hydroxy-1-pyrrolidinecarboxylate
• 1-BOC-(R)-(-)-3-HYDROXYPYRROLIDINE
• tert.butyl-3-hydroxy-1-pyrrolidinecarboxylate
• F0001-0083
• 3-Hydroxy-pyrrolidine-1-carboxylic acid tert butyl ester
• N-tert-butoxycarbonylpyrrolidin-3-ol
• (r/s)-1-tert-butoxycarbonyl-3-hydroxypyrrolidine
• 3-hydroxy-pyrrolidine-1-carboxylic acid t-butyl ester
• AC-6706
• FT-0630176
• EN300-61934
• tert-Butyl3-hydroxypyrrolidine-1-carboxylate
• NS00015502
• tert-butyl 3-hydroxy-1-pyrrolidinecarboxylate
• rac-tert-butyl 3-hydroxy-1-pyrrolidinecarboxylate
• N-BOC-3-pyrrolodinol
• AKOS005257151
• CS-W003140
• 3-hydroxy-1-pyrrolidinecarboxylic acid tert-butyl ester
• SB10190
• N-BENZYL-N-(1,1-DIOXIDO-2,3-DIHYDROTHIEN-3-YL)AMINEHYDROCHLORIDE
• FT-0601113
• PB18546
• Z975914016
• A800391
• FT-0601114
• DTXSID90403046
• PB44607
• t-butyl 3-hydroxy-1-pyrrolidinecarboxylate
• 1-Boc-3-pyrrolidinol, 95%
• 1-t-butoxycarbonyl-3-hydroxypyrrolidine
• PS-3870
• tert-butyl-3-hydroxypyrrolidine-1-carboxylate
• SB10191
• SY001204
• t-butyl 3-hydroxypyrrolidin-1-carboxylate
• HY-W003140
• (+/-)-tert-butyl 3-hydroxypyrrolidine-1-carboxylate
• N-(tert-butoxy-carbonyl)-3-hydroxypyrrolidine
• 1-tert-Butyloxycarbonyl-3-hydroxypyrrolidine
• 83220-73-9
• 1-(tert-butoxycarbonyl)-3-hydroxy-pyrrolidine
• 3-Hydroxypyrrolidine-1-carboxylic acid tert-butyl ester
• 1,1-dimethylethyl 3-hydroxypyrrolidine-1-carboxylate
• (S)-(+)-1-Boc-3-hydroxypyrrolidine
• ALBB-016818
• SY001993
• (R)-(-)-N-Boc-3-pyrrolidinol;(R)-tert-butyl 3-hydroxypyrrolidine-1-carboxylate
• STL134748
• DB-363779
• 1-Boc-(R)-3-Hydroxypyrrolidine

• MDL： MFCD01317838
• Inchi： 1S/C9H17NO3/c1-9(2,3)13-8(12)10-5-4-7(11)6-10/h7,11H,4-6H2,1-3H3
• InChI Key： APCBTRDHCDOPNY-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(C1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 187.12100
• Monoisotopic Mass: 187.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.142
• Melting Point: 57-63 °C
• Boiling Point: 273.3±33.0°C at 760 mmHg
• Flash Point: 119.1℃
• Refractive Index: 1.502
• PSA: 49.77000
• LogP: 0.92600
• Solubility: Not determined

tert-Butyl 3-hydroxypyrrolidine-1-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39-37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on tert-Butyl 3-hydroxypyrrolidine-1-carboxylate

tert-Butyl 3-Hydroxypyrrolidine-1-Carboxylate: A Comprehensive Overview

tert-Butyl 3-Hydroxypyrrolidine-1-Carboxylate (CAS No. 103057-44-9) is a versatile compound with significant applications in various fields of organic chemistry and materials science. This compound, often referred to as TBHPyC for brevity, has garnered attention due to its unique structural properties and functional groups. The molecule consists of a pyrrolidine ring, a hydroxyl group, and a tert-butyl ester moiety, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the potential of tert-butyl 3-hydroxypyrrolidine-1-carboxylate in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. This application is particularly promising in the development of targeted therapies, where precise drug delivery is critical.

The synthesis of tert-butyl 3-hydroxypyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are essential for pharmaceutical applications. The use of transition metal catalysts has significantly improved the yield and selectivity of these reactions.

Another area where tert-butyl 3-hydroxypyrrolidine-1-carboxylate has shown promise is in polymer chemistry. Its ability to undergo ring-opening polymerization under specific conditions has led to the development of novel polyamides and polyesters with tailored mechanical properties. These materials are being investigated for use in biodegradable packaging and biomedical devices.

In terms of physical properties, tert-butyl 3-hydroxypyrrolidine-1-carboxylate exhibits a melting point of approximately 65°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its hydroxyl group imparts moderate polarity, while the tert-butyl ester contributes to its stability under thermal conditions.

Recent research has also focused on the catalytic applications of tert-butyl 3-hydroxypyrrolidine-1-carboxylate. As a ligand in transition metal complexes, it has been shown to enhance the activity and selectivity of catalysts in olefin polymerization and hydrogenation reactions. This finding underscores its potential as a valuable tool in industrial catalysis.

Furthermore, the compound's role in asymmetric induction has been explored extensively. Its chiral center provides an excellent platform for enantioselective synthesis, making it a valuable asset in the production of chiral pharmaceuticals and agrochemicals.

In conclusion, tert-butyl 3-hydroxypyrrolidine-1-carboxylate (CAS No. 103057-44-9) is a multifaceted compound with diverse applications across various disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and catalytic applications, positions it as a key player in modern chemical research.